Cas no 2624417-30-5 (1-(Benzyloxy)-2-bromo-4-fluoro-3-methylbenzene)

• Product Name: 1-(Benzyloxy)-2-bromo-4-fluoro-3-methylbenzene
• CAS No: 2624417-30-5
• MF: C₁₄H₁₂BrFO
• MW: 295.1469
• CID: 5077279
• Update Time: 2025-06-07

1-(Benzyloxy)-2-bromo-4-fluoro-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxy)-2-bromo-4-fluoro-3-methylbenzene

• Inchi： 1S/C14H12BrFO/c1-10-12(16)7-8-13(14(10)15)17-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key： NAQGAXCMYFKRDS-UHFFFAOYSA-N
• SMILES： BrC1C(C([H])([H])[H])=C(C([H])=C([H])C=1OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2

Additional information on 1-(Benzyloxy)-2-bromo-4-fluoro-3-methylbenzene

Introduction to 1-(Benzyloxy)-2-bromo-4-fluoro-3-methylbenzene (CAS No: 2624417-30-5)

1-(Benzyloxy)-2-bromo-4-fluoro-3-methylbenzene, identified by its CAS number 2624417-30-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aryl derivatives, characterized by its unique structural features that include a benzyloxy substituent, a bromine atom at the 2-position, a fluorine atom at the 4-position, and a methyl group at the 3-position. These structural elements contribute to its distinct chemical properties and potential applications in synthetic chemistry and drug development.

The benzyloxy group in the molecular structure of 1-(Benzyloxy)-2-bromo-4-fluoro-3-methylbenzene plays a crucial role in determining its reactivity and interaction with biological targets. The benzyloxy moiety is known for its ability to enhance solubility and stability in various solvents, making it a valuable component in pharmaceutical formulations. Additionally, the presence of bromine and fluorine atoms introduces electrophilic and electron-withdrawing effects, respectively, which can influence the compound's electronic properties and its potential utility as an intermediate in organic synthesis.

In recent years, there has been growing interest in the development of novel aryl compounds for their potential applications in medicinal chemistry. The structural motif of 1-(Benzyloxy)-2-bromo-4-fluoro-3-methylbenzene has been explored in various research studies due to its unique combination of functional groups. These studies have highlighted its potential as a building block for more complex molecules with therapeutic implications. For instance, researchers have investigated its role in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases.

The bromo substituent at the 2-position of the benzene ring is particularly noteworthy, as bromine atoms are often employed in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many bioactive molecules. The presence of a bromine atom makes 1-(Benzyloxy)-2-bromo-4-fluoro-3-methylbenzene a valuable precursor for generating more intricate molecular architectures. Furthermore, the fluoro group at the 4-position can modulate the pharmacokinetic properties of derived compounds, including their metabolic stability and binding affinity to biological targets.

The methyl group at the 3-position contributes to the overall steric environment of the molecule, influencing its interactions with enzymes and receptors. This structural feature can be particularly important in designing molecules with specific binding profiles. Recent studies have demonstrated that modifications at this position can significantly alter the biological activity of aryl compounds. For example, derivatives of 1-(Benzyloxy)-2-bromo-4-fluoro-3-methylbenzene have been investigated for their potential as antimicrobial agents, where subtle changes in steric hindrance can impact efficacy.

The synthesis of 1-(Benzyloxy)-2-bromo-4-fluoro-3-methylbenzene involves multi-step organic transformations that highlight the compound's synthetic utility. One common approach involves the bromination of a fluoro-substituted benzene derivative followed by benzylation. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the benzyloxy group efficiently. These synthetic strategies underscore the importance of having versatile intermediates like this one in pharmaceutical research.

In terms of biological activity, preliminary studies on derivatives of 1-(Benzyloxy)-2-bromo-4-fluoro-3-
methylbenzene have shown promising results in various therapeutic areas. For instance, some analogs have demonstrated inhibitory effects on certain enzymes implicated in metabolic disorders. The combination of electronic and steric effects provided by its substituents makes it a compelling candidate for further exploration. Additionally, computational studies have been employed to predict binding modes and interactions between this compound and potential target proteins.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Fluorinated aryl compounds often exhibit enhanced binding affinity due to changes in electronic distribution and hydrophobicity. The presence of a fluorine atom at the 4-position in 1-(
Benzyloxy])-2-bromo
-4-fluoro
-3-methyl
benzene likely contributes to its overall pharmacological profile. Researchers have leveraged this property to develop novel drugs with improved pharmacokinetic properties compared to their non-fluorinated counterparts.

The benzyloxy group also offers opportunities for further functionalization through nucleophilic substitution or elimination reactions. This flexibility allows chemists to tailor derivatives with specific desired properties. For example, replacing the benzyloxy group with other ether or thioether functionalities could lead to new compounds with altered biological activities or improved solubility profiles.

In conclusion, 1-(
Benzyloxy])-2-bromo
-4-fluoro
-3-methyl
benzene (CAS No: 2624417
-30
-5) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with therapeutic applications. The ongoing exploration of its derivatives continues to reveal new possibilities in medicinal chemistry.